Cas no 477569-07-6 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 477569-07-6
• MF: C₁₉H₁₁Cl₂N₃O₃S
• MW: 432.279940843582
• CID: 6599887
• PubChem ID: 2213956

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
• AKOS000930238
• N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• F0882-0952
• SR-01000280503
• SR-01000280503-1
• Oprea1_206864
• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• 477569-07-6

• Inchi： 1S/C19H11Cl2N3O3S/c20-10-5-6-13(14(21)7-10)15-9-28-19(22-15)23-16(25)8-24-17(26)11-3-1-2-4-12(11)18(24)27/h1-7,9H,8H2,(H,22,23,25)
• InChI Key： FLJAXMDROUBUQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=N1)NC(CN1C(C2C=CC=CC=2C1=O)=O)=O)Cl

Computed Properties

• Exact Mass: 430.9898178g/mol
• Monoisotopic Mass: 430.9898178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Comprehensive Analysis of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 477569-07-6)

The compound N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide, identified by its CAS No. 477569-07-6, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a thiazole ring, a dichlorophenyl group, and an isoindole-1,3-dione moiety makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor, a class of molecules that has become a focal point in modern therapeutics. Kinase inhibitors are widely studied for their role in targeting signaling pathways involved in cell proliferation, inflammation, and other critical biological processes. Researchers are particularly interested in how the 2,4-dichlorophenyl and thiazole components of this molecule might interact with specific kinase domains, potentially leading to novel treatments for diseases such as cancer and autoimmune disorders.

In recent years, the demand for small-molecule drugs with high specificity and low toxicity has increased dramatically. This trend aligns well with the properties of CAS No. 477569-07-6, as its structure suggests a balance between molecular complexity and bioavailability. The presence of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group, in particular, is noteworthy due to its potential to enhance binding affinity and metabolic stability, two key factors in drug design.

Another area of interest is the compound's potential application in antibacterial and antifungal research. The thiazole ring is a common feature in many antimicrobial agents, and its combination with the dichlorophenyl moiety could lead to synergistic effects against resistant strains of bacteria and fungi. This is especially relevant given the growing concern over antimicrobial resistance (AMR), a global health crisis that has prompted intensive research into new therapeutic options.

From a synthetic chemistry perspective, the preparation of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide involves multi-step reactions that highlight the importance of regioselective and stereoselective control. The compound's synthesis often requires careful optimization of reaction conditions to achieve high yields and purity, making it a valuable case study for advanced organic chemistry students and professionals alike.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are increasingly focused on developing sustainable methods for synthesizing complex molecules like CAS No. 477569-07-6, with an emphasis on reducing hazardous byproducts and improving energy efficiency. This aligns with broader industry trends toward eco-friendly pharmaceutical production.

In summary, N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide represents a fascinating intersection of medicinal chemistry, drug discovery, and synthetic innovation. Its unique structural features and potential applications make it a compound of significant interest to researchers across multiple disciplines. As the scientific community continues to explore its properties, this molecule may well emerge as a key player in the development of next-generation therapeutics.